Ethyl 2-hydroxy-5-[(4-phenylbutanoyl)amino]benzoate
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Overview
Description
Ethyl 2-hydroxy-5-[(4-phenylbutanoyl)amino]benzoate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known by the name of EPB or Ethyl 2-(4-phenylbutanoylamino)-5-hydroxybenzoate. It is a white crystalline powder that is soluble in organic solvents. The chemical formula of this compound is C20H23NO4.
Mechanism of Action
The mechanism of action of Ethyl 2-hydroxy-5-[(4-phenylbutanoyl)amino]benzoate is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that it can decrease the levels of certain inflammatory markers in the body. It has also been shown to have antioxidant properties and can protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of Ethyl 2-hydroxy-5-[(4-phenylbutanoyl)amino]benzoate is its potential use in cancer research. It has been shown to have anti-cancer properties and can inhibit the growth of cancer cells. However, one of the main limitations is its toxicity. It can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research on Ethyl 2-hydroxy-5-[(4-phenylbutanoyl)amino]benzoate. One area of research is in the development of more potent and selective analogs of this compound. Another area of research is in the study of its potential use in combination with other anti-cancer drugs. Furthermore, more research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of other diseases.
Synthesis Methods
The synthesis of Ethyl 2-hydroxy-5-[(4-phenylbutanoyl)amino]benzoate is a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction between 4-phenylbutyric acid and ethyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-hydroxybenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to obtain this compound.
Scientific Research Applications
Ethyl 2-hydroxy-5-[(4-phenylbutanoyl)amino]benzoate has been studied for its potential use in various scientific research applications. One of the main areas of research has been in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C19H21NO4 |
---|---|
Molecular Weight |
327.4 g/mol |
IUPAC Name |
ethyl 2-hydroxy-5-(4-phenylbutanoylamino)benzoate |
InChI |
InChI=1S/C19H21NO4/c1-2-24-19(23)16-13-15(11-12-17(16)21)20-18(22)10-6-9-14-7-4-3-5-8-14/h3-5,7-8,11-13,21H,2,6,9-10H2,1H3,(H,20,22) |
InChI Key |
RTNOXQRPGRMMSS-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(C=CC(=C1)NC(=O)CCCC2=CC=CC=C2)O |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)NC(=O)CCCC2=CC=CC=C2)O |
Origin of Product |
United States |
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